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Compound of Interest

Compound Name: PSI-7409 tetrasodium

Cat. No.: B15567944

For Researchers, Scientists, and Drug Development Professionals

Introduction

PSI-7409 is the pharmacologically active triphosphate metabolite of the prodrug Sofosbuvir
(also known as PSI-7977), a cornerstone in the treatment of Hepatitis C Virus (HCV) infection.
[1][2] As a nucleotide analog, PSI-7409 acts as a potent inhibitor of the HCV NS5B RNA-
dependent RNA polymerase, functioning as a chain terminator during viral RNA replication.[2]
[3] The tetrasodium salt of PSI-7409 is the stable form of this active metabolite, making it
suitable for in vitro assays and research applications.[1]

These application notes provide a detailed protocol for the preparation, storage, and handling
of PSI-7409 tetrasodium stock solutions to ensure stability and experimental reproducibility.

Data Presentation

Chemical and Physical Properties

Property Value Source
Molecular Formula C10H16FN2Na4014P3 [4]
Appearance White to off-white solid [1]

Solubility Data
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Concentration

Solvent Solubility Notes
(mM)
Ultrasonic assistance
Water (H20) 50 mg/mL 99.97 mM
may be needed.[1]
Insoluble or slightly
DMSO <1 mg/mL [1]
soluble
DMF <1 mg/mL Insoluble [1]

Recommended Storage Conditions

Storage Type Temperature Duration Source
Powder -20°C 3 years [1]
Stock Solution -80°C 6 months [1][5]
Stock Solution -20°C 1 month [11[5]

Experimental Protocols
Materials

o PSI-7409 tetrasodium salt powder

* Nuclease-free water (e.g., DEPC-treated water)

 Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

o Calibrated micropipettes and sterile, nuclease-free tips
o Vortex mixer
» Ultrasonic water bath (optional)

 Sterile 0.22 pm syringe filters

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.medchemexpress.com/PSI-7409.html
https://www.medchemexpress.com/PSI-7409.html
https://www.medchemexpress.com/PSI-7409.html
https://www.medchemexpress.com/PSI-7409.html
https://www.medchemexpress.com/PSI-7409.html
https://www.medchemexpress.com/PSI-7409_tetrasodium.html
https://www.medchemexpress.com/PSI-7409.html
https://www.medchemexpress.com/PSI-7409_tetrasodium.html
https://www.benchchem.com/product/b15567944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation of a 10 mM PSI-7409 Tetrasodium Stock
Solution

¢ Acclimatization: Allow the vial of PSI-7409 tetrasodium powder to equilibrate to room
temperature for 15-20 minutes before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of PSI-7409 tetrasodium powder in a sterile
microcentrifuge tube.

o Reconstitution: Add the appropriate volume of nuclease-free water to the tube to achieve a
final concentration of 10 mM. For example, to prepare 1 mL of a 10 mM solution, add 1 mL of
nuclease-free water to the appropriate mass of PSI-7409 tetrasodium.

» Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does
not fully dissolve, sonicate in an ultrasonic water bath for 5-10 minutes.[1]

» Sterilization (Optional but Recommended): For cell-based assays or other sensitive
applications, sterilize the stock solution by filtering it through a 0.22 um syringe filter into a
new sterile tube.[1][5] This step is crucial to prevent microbial contamination.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the
compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 L) in
sterile, nuclease-free microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1][5]

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a sterile PSI-7409 tetrasodium stock solution.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15567944?utm_src=pdf-body-img
https://www.benchchem.com/product/b15567944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Mechanism of Action: Sofosbuvir to PSI-7409
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Caption: Activation of Sofosbuvir and inhibition of HCV replication by PSI-7409.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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